Cas no 2060052-78-8 (2-chloro-7-methyl-1,2,3,4-tetrahydronaphthalene)

• Product Name: 2-chloro-7-methyl-1,2,3,4-tetrahydronaphthalene
• CAS No: 2060052-78-8
• MF: C₁₁H₁₃Cl
• MW: 180.673922300339
• MDL: MFCD30499762
• CID: 5193397
• PubChem ID: 131295552
• Update Time: 2025-10-17

2-chloro-7-methyl-1,2,3,4-tetrahydronaphthalene Chemical and Physical Properties

Names and Identifiers

• Naphthalene, 2-chloro-1,2,3,4-tetrahydro-7-methyl-
• 2-chloro-7-methyl-1,2,3,4-tetrahydronaphthalene

• MDL： MFCD30499762
• Inchi： 1S/C11H13Cl/c1-8-2-3-9-4-5-11(12)7-10(9)6-8/h2-3,6,11H,4-5,7H2,1H3
• InChI Key： DIYBMSOSPBYXEV-UHFFFAOYSA-N
• SMILES： C1C2=C(C=CC(C)=C2)CCC1Cl

Additional information on 2-chloro-7-methyl-1,2,3,4-tetrahydronaphthalene

Introduction to 2-chloro-7-methyl-1,2,3,4-tetrahydronaphthalene (CAS No. 2060052-78-8)

2-chloro-7-methyl-1,2,3,4-tetrahydronaphthalene, identified by the Chemical Abstracts Service Number (CAS No.) 2060052-78-8, is a significant compound in the field of organic synthesis and pharmaceutical chemistry. This tetrahydronaphthalene derivative features a chloro substituent at the 2-position and a methyl group at the 7-position, making it a versatile intermediate for various chemical transformations. Its unique structural framework has garnered attention due to its potential applications in the development of novel bioactive molecules.

The molecular structure of 2-chloro-7-methyl-1,2,3,4-tetrahydronaphthalene consists of a partially hydrogenated naphthalene ring system, which imparts favorable electronic and steric properties. The presence of the chloro group enhances its reactivity, allowing for nucleophilic substitution reactions, while the methyl group influences the overall conformation and electronic distribution. These characteristics make it a valuable building block in synthetic chemistry.

In recent years, there has been growing interest in tetrahydronaphthalene derivatives as pharmacophores in drug discovery. The scaffold of 1,2,3,4-tetrahydronaphthalene has been explored for its ability to interact with biological targets due to its rigid bicyclic structure. Specifically, modifications at the 2- and 7-positions have been investigated for their potential to modulate binding affinity and pharmacological activity. The compound CAS No. 2060052-78-8, with its specific substitution pattern, represents an important derivative in this context.

One of the most compelling aspects of 2-chloro-7-methyl-1,2,3,4-tetrahydronaphthalene is its utility as a precursor in the synthesis of more complex molecules. Researchers have leveraged its reactivity to develop novel heterocycles and fused ring systems. For instance, palladium-catalyzed cross-coupling reactions have been employed to introduce additional functional groups at strategic positions within the molecule. These transformations have enabled the creation of libraries of derivatives with tailored properties for biological evaluation.

The pharmaceutical industry has shown particular interest in tetrahydronaphthalene-based compounds due to their reported biological activities. Studies have indicated that certain derivatives exhibit properties relevant to central nervous system (CNS) disorders, anti-inflammatory responses, and anticancer mechanisms. While CAS No. 2060052-78-8 itself may not be directly therapeutic, its role as a key intermediate allows for the construction of molecules that could potentially address these therapeutic areas.

Recent advancements in computational chemistry have further enhanced the understanding of 2-chloro-7-methyl-1,2,3,4-tetrahydronaphthalene's behavior. Molecular modeling studies have provided insights into how structural modifications influence interactions with biological targets. These insights are crucial for guiding synthetic efforts toward more effective drug candidates. By integrating experimental data with computational predictions, researchers can accelerate the discovery process.

The synthesis of CAS No. 2060052-78-8 typically involves multi-step organic reactions starting from commercially available precursors. Common methodologies include cyclization reactions followed by selective chlorination and methylation steps. Optimization of these synthetic routes is essential for achieving high yields and purity levels required for pharmaceutical applications.

In conclusion,2-chloro-7-methyl-1,2,3,4-tetrahydronaphthalene (CAS No. 2060052-78-8) represents a promising intermediate in medicinal chemistry and organic synthesis. Its unique structural features and reactivity make it a valuable tool for developing novel bioactive molecules. As research continues to uncover new applications for tetrahydronaphthalene derivatives,this compound is likely to remain a cornerstone in synthetic and pharmaceutical chemistry.